Cas no 2229204-26-4 (2-1-(2-fluoro-3-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2-fluoro-3-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2229204-26-4
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 5935105
• PubChem ID: 165687925
• Update Time: 2025-10-28

2-1-(2-fluoro-3-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-fluoro-3-nitrophenyl)cyclopropylethan-1-amine
• 2229204-26-4
• 2-[1-(2-fluoro-3-nitrophenyl)cyclopropyl]ethan-1-amine
• EN300-1793878

• Inchi： 1S/C11H13FN2O2/c12-10-8(11(4-5-11)6-7-13)2-1-3-9(10)14(15)16/h1-3H,4-7,13H2
• InChI Key： GDUAYJSOSPBESL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1(CCN)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-1-(2-fluoro-3-nitrophenyl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 2229204-26-4 and Product Name: 2-1-(2-fluoro-3-nitrophenyl)cyclopropylethan-1-amine

The compound with the CAS number 2229204-26-4 and the product name 2-1-(2-fluoro-3-nitrophenyl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro-substituted nitrophenyl moiety and a cyclopropylethan-1-amine backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity to biological targets. The 2-fluoro-3-nitrophenyl group in this compound is a prime example of such a modification. This moiety has been extensively studied for its role in modulating the pharmacokinetic and pharmacodynamic properties of various drug candidates. The nitro group, in particular, contributes to the electron-withdrawing nature of the aromatic ring, which can significantly influence the molecule's reactivity and interactions with biological systems.

The cyclopropylethan-1-amine backbone of this compound introduces another layer of complexity and functionality. Cyclopropane rings are known for their unique electronic properties and their ability to induce conformational constraints in molecules. This structural feature can lead to improved binding affinity and selectivity when interacting with biological targets such as enzymes and receptors. Additionally, the amine group at the terminal position provides a site for further chemical modification, allowing for the development of derivatives with tailored properties.

Recent studies have highlighted the importance of fluoro-substituted nitroaromatics in the development of novel therapeutic agents. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The specific combination of a fluoro-substituted nitrophenyl group and a cyclopropylethan-1-amine moiety in this compound suggests potential applications in targeting diseases that involve complex biological pathways. For instance, such molecules could be designed to interact with enzymes or receptors involved in signal transduction pathways that are dysregulated in certain diseases.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of the fluoro-substituent into the aromatic ring typically requires precise control over reaction conditions to ensure high yield and purity. Similarly, the formation of the cyclopropylethan-1-amine backbone necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the importance of advanced chemical methodologies in the development of novel drug candidates.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results. The interaction between the fluoro-substituted nitrophenyl group and biological targets appears to be critical for achieving desired pharmacological effects. Additionally, the cyclopropylethan-1-amine moiety has been observed to enhance binding affinity in certain cases. These findings suggest that this compound could be a valuable starting point for developing new therapeutic agents with improved efficacy and selectivity.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Given its unique structural features, it could also be explored for applications in agrochemicals or other industrial sectors where similar molecular scaffolds are utilized. The versatility of fluorinated aromatic compounds makes them valuable tools for chemists working across various disciplines.

As research continues to uncover new applications for fluorinated compounds, it is likely that derivatives of this compound will be synthesized and tested for their potential therapeutic benefits. The combination of a fluoro-substituted nitrophenyl group and a cyclopropylethan-1-amine backbone offers a rich framework for innovation, making it an exciting area for future study.